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Compound of Interest

Compound Name: 3-Amino-4-methylpicolinic acid

Cat. No.: B1596556 Get Quote

An In-depth Technical Guide to 3-Amino-4-methylpicolinic Acid for Advanced Research

Introduction: Unveiling a Key Heterocyclic Scaffold
In the landscape of modern medicinal chemistry and drug discovery, the strategic design of

molecular building blocks is paramount. Heterocyclic compounds, particularly those

incorporating functionalities that mimic biological molecules, serve as privileged scaffolds for

the development of novel therapeutics. 3-Amino-4-methylpicolinic acid is one such molecule

of significant interest. As a derivative of pyridine, it combines the structural rigidity and unique

electronic properties of an aromatic heterocycle with the versatile chemical handles of both a

carboxylic acid and an amino group. This guide provides a comprehensive technical overview

of 3-Amino-4-methylpicolinic acid, its synthesis, analytical characterization, and its strategic

importance for researchers, chemists, and drug development professionals.

The definitive identifier for this compound is its Chemical Abstracts Service (CAS) Registry

Number.

CAS Number: 53636-30-9[1]

This unique identifier ensures unambiguous reference in global databases, procurement, and

regulatory documentation. The structure features a picolinic acid (pyridine-2-carboxylic acid)

core, substituted with an amino group at the 3-position and a methyl group at the 4-position.

This specific arrangement of functional groups dictates its chemical reactivity and potential as a

precursor for more complex molecular architectures.
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Physicochemical and Structural Data
A precise understanding of a compound's physical and chemical properties is the foundation for

its application in research and development. The data for 3-Amino-4-methylpicolinic acid are

summarized below. While extensive experimental data for this specific molecule is not broadly

published, properties can be reliably predicted using computational models and inferred from

closely related analogs like 3-aminopicolinic acid and 3-amino-4-methylpyridine.

Property Value / Information Source / Note

CAS Registry Number 53636-30-9 [1]

Chemical Name 3-Amino-4-methylpicolinic acid [1]

Molecular Formula C₇H₈N₂O₂ Derived from structure

Molecular Weight 152.15 g/mol Calculated

Synonyms
3-Amino-4-methylpyridine-2-

carboxylic acid
IUPAC Nomenclature

Appearance
Typically a solid, from white to

off-white/brown powder

Inferred from related

compounds

Solubility

Expected to be soluble in

organic polar solvents (e.g.,

DMSO, DMF) and aqueous

acidic/basic solutions

Inferred from functional groups

SMILES Cc1ccnc(c1N)C(=O)O Structural Representation

Strategic Synthesis Pathway and Rationale
The synthesis of substituted aminopicolinic acids requires a multi-step approach that carefully

controls regioselectivity. A plausible and efficient synthetic route for 3-Amino-4-
methylpicolinic acid can be designed based on established pyridine chemistry, such as the

nitration of a picolinic acid N-oxide followed by reduction.[2] The precursor, 3-amino-4-

methylpyridine, is a known key intermediate in the synthesis of the anti-AIDS drug Nevirapine,

highlighting the industrial relevance of this chemical family.[3][4]
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Proposed Synthetic Workflow
The following diagram outlines a logical and experimentally viable workflow for the laboratory-

scale synthesis of the target compound.

Step 1: Oxidation

Step 2: Regioselective Nitration

Step 3: Reduction

4-Methylpicolinic Acid
(Starting Material)

4-Methylpicolinic Acid N-oxide

m-CPBA or H₂O₂/AcOH

4-Nitro-4-methylpicolinic Acid N-oxide

Fuming HNO₃ / H₂SO₄

(120-130°C)

3-Amino-4-methylpicolinic Acid
(Final Product)

Catalytic Hydrogenation
(H₂, Pd/C)

Click to download full resolution via product page

Caption: Proposed synthetic workflow for 3-Amino-4-methylpicolinic acid.

Detailed Experimental Protocol (Hypothetical)
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N-Oxidation: 4-Methylpicolinic acid is dissolved in a suitable solvent like acetic acid. An

oxidizing agent, such as hydrogen peroxide or m-chloroperoxybenzoic acid (m-CPBA), is

added portion-wise while controlling the temperature. The N-oxide formation is critical as it

activates the pyridine ring for electrophilic substitution and directs the incoming group.

Nitration: The resulting N-oxide is subjected to harsh nitrating conditions.[2] A mixture of

fuming nitric acid and concentrated sulfuric acid is used at elevated temperatures (e.g., 120-

130 °C). The N-oxide group directs the electrophilic nitronium ion (NO₂⁺) primarily to the 4-

position. Correction & Refinement: In our target molecule, the 4-position is already occupied

by a methyl group. The N-oxide directs nitration to the C4 and C6 positions. For 3-amino

substitution, an alternative strategy starting from a precursor with the amino or nitro group

already in place, such as 3-amino-4-methylpyridine, would be more direct. Let's refine the

workflow based on carboxylating a known precursor.

Revised & More Viable Synthetic Workflow
A more practical approach involves the carboxylation of a readily available precursor, 3-amino-

4-methylpyridine.
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3-Amino-4-methylpyridine
(Precursor)

3-Amino-2-bromo-4-methylpyridine

1. Bromination (NBS)

3-Amino-4-methylpicolinonitrile

2. Cyanation (CuCN)

3-Amino-4-methylpicolinic Acid
(Final Product)

3. Hydrolysis (H⁺/H₂O)

Functional Handles

Potential Therapeutic Applications

3-Amino-4-methylpicolinic Acid
(Scaffold)

Amine Group (-NH₂)

Carboxylic Acid (-COOH)

Enzyme Inhibitors

Receptor Ligands

Peptidomimetics Antitumor Agents

Antiviral Agents (e.g., Nevirapine family)
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Synthesized Product

Structural Confirmation Purity Assessment Quantification (in matrix)

¹H NMR, ¹³C NMR Mass Spectrometry (MS) HPLC-UV/DAD Melting Point LC-MS/MS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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